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Compound Name: 3-(Trifluoromethoxy)cinnamic acid

Cat. No.: B062589 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-(Trifluoromethoxy)cinnamic acid is a fluorinated aromatic carboxylic acid that has emerged

as a versatile building block in medicinal chemistry and materials science. The presence of the

trifluoromethoxy group imparts unique physicochemical properties, including increased

lipophilicity and metabolic stability, making it an attractive scaffold for the design of novel

therapeutic agents. While direct biological data on the parent acid is limited, its derivatives

have shown promise in various research areas, including oncology and infectious diseases.

This technical guide provides a comprehensive overview of the known properties, synthesis,

and potential research applications of 3-(Trifluoromethoxy)cinnamic acid and its derivatives.

Detailed experimental protocols for the synthesis and biological evaluation of these compounds

are also presented to facilitate further investigation into their therapeutic potential.

Introduction
Cinnamic acid and its derivatives are a class of naturally occurring and synthetic compounds

that have garnered significant interest in drug discovery due to their diverse pharmacological

activities, including anti-inflammatory, antioxidant, antimicrobial, and anticancer properties. The

modification of the cinnamic acid scaffold provides a rich platform for the development of novel

therapeutic agents with enhanced efficacy and safety profiles. The introduction of fluorine-

containing substituents, such as the trifluoromethoxy group, is a well-established strategy in
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medicinal chemistry to improve a molecule's metabolic stability, lipophilicity, and binding affinity

to biological targets.[1]

3-(Trifluoromethoxy)cinnamic acid, in particular, serves as a key intermediate in the

synthesis of more complex molecules.[1] Its unique electronic and steric properties make it a

valuable tool for researchers exploring new chemical entities for various disease indications.

This guide will delve into the technical details of this compound, providing a foundation for its

application in research and drug development.

Physicochemical Properties
A thorough understanding of the physicochemical properties of 3-(Trifluoromethoxy)cinnamic
acid is essential for its application in synthesis and biological assays. The key properties are

summarized in the table below.

Property Value Reference

CAS Number 168833-80-5 [1]

Molecular Formula C₁₀H₇F₃O₃ [1]

Molecular Weight 232.16 g/mol [1]

Appearance
White to almost white

powder/crystal
[1]

Melting Point 94 - 97 °C [1]

Solubility Soluble in methanol. [2]

Purity ≥95% - ≥98% [1][2]

Synthesis of 3-(Trifluoromethoxy)cinnamic Acid and
Its Derivatives
The synthesis of 3-(Trifluoromethoxy)cinnamic acid can be achieved through established

organic chemistry reactions such as the Knoevenagel condensation or the Perkin reaction.

These methods provide a reliable means to produce the parent acid, which can then be further

modified to create a diverse library of derivatives, such as esters and amides.
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General Synthesis of Cinnamic Acids
A general and widely used method for the synthesis of cinnamic acids is the Knoevenagel

condensation, which involves the reaction of an aromatic aldehyde with malonic acid in the

presence of a base.
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Reactants

Conditions

Product

3-(Trifluoromethoxy)benzaldehyde

Base (Pyridine/Piperidine)

Malonic Acid

Heat

3-(Trifluoromethoxy)cinnamic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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